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Compound of Interest

Compound Name:
5-Bromopyrimidin-2(1H)-one

hydrobromide

Cat. No.: B1338041 Get Quote

Essential Safety and Handling Guide for 5-
Bromopyrimidin-2(1H)-one hydrobromide
This guide provides critical safety, operational, and disposal protocols for researchers,

scientists, and drug development professionals handling 5-Bromopyrimidin-2(1H)-one
hydrobromide. Adherence to these procedures is vital for ensuring personal safety and

environmental protection.

Hazard Identification:

5-Bromopyrimidin-2(1H)-one hydrobromide is a hazardous substance. Key hazards include:

Skin Irritation: Causes skin irritation upon contact.[1][2]

Serious Eye Irritation: Can cause serious damage to the eyes.[1][2]

Respiratory Irritation: May cause respiratory irritation if inhaled.[1][2]

Harmful if Swallowed: The substance is harmful if ingested.[1]

Potential for Genetic Defects: May cause heritable genetic damage.
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The use of appropriate Personal Protective Equipment is mandatory to prevent exposure. All

PPE should meet established standards such as those from NIOSH (US) or EN (EU).

Protection Type Specification Standard

Eye/Face Protection

Safety glasses with side-

shields. A face shield should

be worn in addition to goggles

where there is a splash

hazard.

NIOSH (US) or EN 166 (EU)

approved.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber) and a lab

coat or a complete suit

protecting against chemicals.

[1]

Gloves must satisfy Regulation

(EU) 2016/425 and standard

EN 374.

Respiratory Protection

A NIOSH-approved N95 dust

mask or an air-purifying

respirator is required if dust or

aerosols may be generated.

Work should be conducted in a

chemical fume hood.

NIOSH (US) or EN 143 (EU)

approved.

Operational Plan: Step-by-Step Handling Procedure
Following a systematic procedure minimizes the risk of exposure and contamination.

Step 1: Preparation

Ensure a Safety Data Sheet (SDS) for a closely related compound like 5-Bromopyrimidine is

accessible and has been reviewed.

Verify that all necessary PPE is available and in good condition.

Confirm that a chemical fume hood is operational and that an eyewash station and safety

shower are accessible.[3]
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Step 2: Engineering Controls

All handling of 5-Bromopyrimidin-2(1H)-one hydrobromide must be conducted in a

certified chemical fume hood to minimize inhalation exposure.

Ensure adequate ventilation in the storage and handling areas.[2]

Step 3: Handling

Minimize dust generation and accumulation during handling.

Keep the container tightly closed when not in use.[2]

Do not eat, drink, or smoke in the handling area.

Wash hands thoroughly with soap and water after handling.

Step 4: Post-Handling

Decontaminate all surfaces and equipment that may have come into contact with the

chemical.

Remove PPE in the correct order to avoid cross-contamination.

Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan
Proper disposal of 5-Bromopyrimidin-2(1H)-one hydrobromide and associated waste is

crucial to prevent environmental contamination and ensure regulatory compliance.

Waste Identification and Segregation:

All waste containing 5-Bromopyrimidin-2(1H)-one hydrobromide must be classified as

hazardous waste.[1]

As a halogenated organic compound, it must be segregated from non-halogenated organic

waste.[1]
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Keep it separate from incompatible materials such as strong oxidizing agents.[1][2]

Waste Collection and Container Requirements:

Solid Waste: Contaminated lab supplies (e.g., weighing paper, gloves, pipette tips) should be

collected in a separate, clearly labeled solid hazardous waste container.[1]

Liquid Waste: If 5-Bromopyrimidin-2(1H)-one hydrobromide is in a solution, it should be

collected in a dedicated halogenated organic solvent waste container.[1] The solvent should

be collected and disposed of as halogenated liquid waste.

Container Integrity: Ensure the waste container is in good condition, free from leaks or

damage, and has a secure, leak-proof closure.[1]

Labeling and Storage:

The waste container must be clearly labeled with "Hazardous Waste," the full chemical name

"5-Bromopyrimidin-2(1H)-one hydrobromide," and the appropriate hazard pictograms.[1]

Store the hazardous waste container in a designated Satellite Accumulation Area (SAA) at or

near the point of generation.[1]

Professional Disposal:

The final disposal must be handled by a licensed and certified hazardous waste disposal

company.[1]

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

pickup and disposal.[1]

The recommended method of disposal is incineration in a chemical incinerator equipped with

an afterburner and scrubber.[1]

Disposal must comply with all local, regional, and national hazardous waste regulations.
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Caption: Workflow for the safe handling and disposal of 5-Bromopyrimidin-2(1H)-one
hydrobromide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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